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Compound of Interest

Compound Name: Formylurea

Cat. No.: B075220 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of Formylurea
(CAS No. 1190-24-5). Adherence to these guidelines is essential for ensuring laboratory safety

and proper management of this chemical compound.

Section 1: Chemical and Physical Properties
A summary of the key physical and chemical properties of Formylurea is provided below. This

information is critical for safe handling and storage.

Property Value Reference

Molecular Formula C₂H₄N₂O₂ [1]

Molecular Weight 88.07 g/mol [1]

Appearance White Powder [2]

Melting Point 170.00 - 173.00 °C [2]

Solubility in Water Soluble [2]

Stability
Stable under normal

temperatures and pressures.
[2]
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Section 2: Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Formylurea
to minimize exposure and ensure personal safety.[2]

Protection Type Specification

Eye Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure.[2] Wear appropriate protective

clothing to minimize contact with skin.[2]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[2] Follow OSHA respirator

regulations found in 29 CFR 1910.134.[2]

Section 3: Standard Operating Procedure for
Handling Formylurea
The following workflow outlines the necessary steps for the safe handling of Formylurea in a

laboratory setting.
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Standard Operating Procedure for Handling Formylurea

Preparation
- Review SDS

- Don appropriate PPE
- Ensure proper ventilation

Weighing and Transfer
- Use a chemical fume hood

- Handle with care to avoid dust generation

Reaction Setup
- Add Formylurea to the reaction vessel slowly

- Monitor the reaction for any abnormalities

Work-up and Purification
- Follow established laboratory procedures

- Handle all waste as hazardous

Decontamination and Cleanup
- Clean all equipment thoroughly

- Dispose of all waste according to guidelines

Storage
- Store in a tightly closed container

- Keep in a cool, dry, well-ventilated area

Click to download full resolution via product page

Standard Operating Procedure for Handling Formylurea

Section 4: Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b075220?utm_src=pdf-body-img
https://www.benchchem.com/product/b075220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate and appropriate response during an emergency is critical. The following table

outlines first aid measures for various types of exposure to Formylurea.

Exposure Route First Aid Measures

Inhalation

Remove from exposure and move to fresh air

immediately.[2] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[2]

Skin Contact

Get medical aid.[2] Flush skin with plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes.[2] Wash

clothing before reuse.[2]

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids.[2] Get medical aid.[2]

Ingestion

Never give anything by mouth to an

unconscious person.[2] Get medical aid. Do

NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water.[2]

Section 5: Spill and Disposal Plan
A systematic approach to spill cleanup and waste disposal is essential to prevent

contamination and ensure a safe laboratory environment.

Spill Response Workflow

The following diagram details the step-by-step procedure for managing a Formylurea spill.
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Formylurea Spill Cleanup Procedure

Spill Occurs

Evacuate Immediate Area
- Alert others in the vicinity

Don Appropriate PPE
- Refer to Section 2

Contain the Spill
- Use absorbent pads or other suitable material

Clean Up Spill
- Vacuum or sweep up material

- Avoid generating dust

Dispose of Waste
- Place in a suitable, sealed container for disposal

Decontaminate Area
- Clean the spill area with soap and water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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